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Compound of Interest

Compound Name: 2-Chloromethyl-1,3-dioxolane

Cat. No.: B1265877

An In-depth Technical Guide to the Hazards and Safety Precautions for 2-Chloromethyl-1,3-
dioxolane

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive overview of the hazards associated with 2-
Chloromethyl-1,3-dioxolane (CAS No: 2568-30-1) and details the necessary safety
precautions for its handling and use in a laboratory or research setting. The information is
compiled from various safety data sheets and chemical databases to ensure a thorough
understanding of the risks and mitigation strategies.

Chemical Identification and Physical Properties

2-Chloromethyl-1,3-dioxolane, also known as chloroacetaldehyde ethylene acetal, is a
colorless to light yellow liquid. A summary of its key physical and chemical properties is
presented in Table 1.

Table 1: Physical and Chemical Properties of 2-Chloromethyl-1,3-dioxolane
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Property Value

Molecular Formula C4H7CIO2

Molecular Weight 122.55 g/mol [1]

Appearance Colorless to light yellow clear liquid
Boiling Point 157-158 °C (lit.)

Density 1.234 g/mL at 25 °C (lit.)
Refractive Index n20/D 1.449 (lit.)

Flash Point 70 °C (158 °F) - closed cup
Storage Class 10 - Combustible liquids

Hazard Identification and Classification

2-Chloromethyl-1,3-dioxolane is classified as a hazardous substance with multiple risk
factors. The GHS classification and corresponding hazard statements are summarized in Table
2.

Table 2: GHS Hazard Classification
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Hazard Class Category Hazard Statement

H226: Flammable liquid and

Flammable liquids Category 3/4 vapor[1] / H227: Combustible
liquid[2][3]
. H302: Harmful if swallowed[1]
Acute toxicity, Oral Category 4 )
o H312: Harmful in contact with
Acute toxicity, Dermal Category 4 ]
skin[1][4]
Acute toxicity, Inhalation Category 4 H332: Harmful if inhaled[4]
o H315: Causes skin irritation[1]
Skin irritation Category 2
[21[4]
S H319: Causes serious eye
Eye irritation Category 2 o
irritation[1][2][4]
) o H317: May cause an allergic
Skin sensitisation Category 1

skin reaction[5]

The signal word for this chemical is "Warning".[2][4]

Experimental Protocols for Hazard Assessment

Detailed experimental protocols for the toxicological and physical hazard assessment of 2-
Chloromethyl-1,3-dioxolane are not publicly available in the provided search results. Such
studies are typically conducted by manufacturers in accordance with standardized guidelines,
such as those from the Organisation for Economic Co-operation and Development (OECD).

The hazard classifications suggest that the following types of studies would have been
performed:

e Acute Oral, Dermal, and Inhalation Toxicity Studies: These experiments are likely conducted
in animal models (e.g., rats or rabbits) to determine the median lethal dose (LD50) or
concentration (LC50) of the substance.

© 2025 BenchChem. All rights reserved. 3/10 Tech Support


https://pubchem.ncbi.nlm.nih.gov/compound/2-_Chloromethyl_-1_3-dioxolane
https://www.chemicalbook.com/msds/2-chloromethyl-1-3-dioxolane.htm
https://repository.officiele-overheidspublicaties.nl/externebijlagen/exb-2023-16645/1/bijlage/exb-2023-16645.pdf
https://pubchem.ncbi.nlm.nih.gov/compound/2-_Chloromethyl_-1_3-dioxolane
https://www.tcichemicals.com/BE/en/sds/C1321_EU_6N.pdf
https://pubchem.ncbi.nlm.nih.gov/compound/2-_Chloromethyl_-1_3-dioxolane
https://www.tcichemicals.com/BE/en/sds/C1321_EU_6N.pdf
https://www.tcichemicals.com/BE/en/sds/C1321_EU_6N.pdf
https://pubchem.ncbi.nlm.nih.gov/compound/2-_Chloromethyl_-1_3-dioxolane
https://www.chemicalbook.com/msds/2-chloromethyl-1-3-dioxolane.htm
https://www.tcichemicals.com/BE/en/sds/C1321_EU_6N.pdf
https://pubchem.ncbi.nlm.nih.gov/compound/2-_Chloromethyl_-1_3-dioxolane
https://www.chemicalbook.com/msds/2-chloromethyl-1-3-dioxolane.htm
https://www.tcichemicals.com/BE/en/sds/C1321_EU_6N.pdf
https://www.hpc-standards.com/shop/ReferenceMaterials/FoodRelatedChemicals/2Chloromethyl13dioxolane.htm
https://www.chemicalbook.com/msds/2-chloromethyl-1-3-dioxolane.htm
https://www.tcichemicals.com/BE/en/sds/C1321_EU_6N.pdf
https://www.benchchem.com/product/b1265877?utm_src=pdf-body
https://www.benchchem.com/product/b1265877?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1265877?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGH@ Foundational & Exploratory

Check Availability & Pricing

o Skin and Eye Irritation Tests: These studies, often using animal models, assess the potential
of the chemical to cause reversible or irreversible damage to the skin and eyes upon direct

contact.

o Flammability Tests: Standardized methods are used to determine the flash point and
flammability characteristics of the liquid.

Safety Precautions and Handling

Adherence to strict safety protocols is mandatory when working with 2-Chloromethyl-1,3-
dioxolane to minimize exposure and prevent accidents.

Personal Protective Equipment (PPE)

A comprehensive set of personal protective equipment should be worn at all times.

Table 3: Recommended Personal Protective Equipment (PPE)

Protection Type Specification

Eyeshields, chemical safety goggles or face

Eye/Face Protection )
shield.

Wear protective gloves, and impervious clothing

Skin Protection _
to prevent skin exposure.[3][6]

Use a multi-purpose combination respirator
Respiratory Protection cartridge (US) or a gas mask under a chemical
fume hood.[4][6]

Safe Handling and Storage

Proper handling and storage procedures are critical to maintaining a safe laboratory
environment.

e Handling:

o Use only in a well-ventilated area or under a chemical fume hood.[6][7]
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[e]

Avoid breathing mist, gas, or vapors.[2]

o Avoid contact with skin and eyes.[2]

o Keep away from heat, sparks, open flames, and hot surfaces. No smoking.[2][4][7]
o Use non-sparking tools and take action to prevent static discharges.[2][7]

o Ground and bond container and receiving equipment.[2][7]

o Do not eat, drink, or smoke when using this product.[2][7]

o Wash hands thoroughly after handling.[2][7]

e Storage:
o Store in a well-ventilated place and keep cool.[2]
o Keep the container tightly closed.[2][4][7]
o Store in original containers in an approved flammable liquid storage area.[7]

o Store away from incompatible materials such as strong oxidizing agents and strong bases.

[6]L7]

First Aid Measures

In case of exposure, immediate and appropriate first aid is crucial.

Table 4: First Aid Measures
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Exposure Route

First Aid Procedure

Inhalation

Remove the person to fresh air and keep them
comfortable for breathing. If not breathing, give
artificial respiration. Call a POISON CENTER or
doctor if you feel unwell.[2][3][4]

Skin Contact

Take off immediately all contaminated clothing.
Rinse the affected areas with plenty of water.
Wash with soap and plenty of water. If skin

irritation occurs, get medical help.[2][3][4]

Eye Contact

Rinse cautiously with water for several minutes.
Remove contact lenses, if present and easy to
do. Continue rinsing. If eye irritation persists, get

medical advice/attention.[2][4]

Ingestion

Do NOT induce vomiting. Rinse mouth with
water. Never give anything by mouth to an
unconscious person. Call a POISON CENTER
or doctor if you feel unwell.[2][3][4]

Accidental Release and Disposal

In the event of a spill, immediate action must be taken to contain and clean it up safely.

o Spill Response:

o Evacuate personnel to a safe area and move upwind.[2][7]

o Remove all sources of ignition.[7]

o Wear appropriate personal protective equipment, including breathing apparatus.[7]

o Contain the spill with sand, earth, or vermiculite.[7]

o Collect the absorbed material into labeled containers for disposal.[7]

o Prevent the spillage from entering drains or water courses.[7]
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» Disposal:

o Dispose of contents and containers to an appropriate treatment and disposal facility in
accordance with applicable laws and regulations.[2]

Hazard-Precaution Relationship

The relationship between the hazards of 2-Chloromethyl-1,3-dioxolane and the necessary

safety precautions is illustrated in the following diagram.
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Safety Precautions

Engineering Controls (Ventilation, Fume Hood) Personal Protective Equipment (Gloves, Goggles, Respirator)

) ‘Safe Work Practices (No ignition sources, Grounding) Emergency Procedures (First Aid, Spill Cleanup)

Hazards of 2-Chloromef

“3-dioxolane
Acute Toxicity (Oral, Dermal, Inhalation)
Skin & Eye Irritation
Flammable Liquid

Click to download full resolution via product page

Caption: Logical flow from hazards to corresponding safety measures.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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